Cas no 2304122-41-4 ((2E)-3-{1-(tert-butoxy)carbonylazetidin-2-yl}prop-2-enoic acid)

• Product Name: (2E)-3-{1-(tert-butoxy)carbonylazetidin-2-yl}prop-2-enoic acid
• CAS No: 2304122-41-4
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD32822761
• CID: 5613885
• PubChem ID: 165984470
• Update Time: 2025-10-28

(2E)-3-{1-(tert-butoxy)carbonylazetidin-2-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{1-[(tert-butoxy)carbonyl]azetidin-2-yl}prop-2-enoic acid
• EN300-33219759
• 2304122-41-4
• 3-(1-(tert-Butoxycarbonyl)azetidin-2-yl)acrylic acid
• (2E)-3-{1-(tert-butoxy)carbonylazetidin-2-yl}prop-2-enoic acid

• MDL： MFCD32822761
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-7-6-8(12)4-5-9(13)14/h4-5,8H,6-7H2,1-3H3,(H,13,14)/b5-4+
• InChI Key： ALDARGJGKWSOIG-SNAWJCMRSA-N
• SMILES： O(C(C)(C)C)C(N1CCC1/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (2E)-3-{1-(tert-butoxy)carbonylazetidin-2-yl}prop-2-enoic acid

Compound CAS No. 2304122-41-4: (2E)-3-{1-(tert-butoxy)carbonylazetidin-2-yl}prop-2-enoic Acid

The compound with CAS No. 2304122-41-4, known as (2E)-3-{1-(tert-butoxy)carbonylazetidin-2-yl}prop-2-enoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl azetidine moiety and an alpha,beta-unsaturated carboxylic acid group. The combination of these functional groups makes it a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of peptidomimetic compounds. The tert-butoxy carbonyl (Boc) protecting group, commonly used in peptide synthesis, adds to the molecule's utility by enabling precise control over reactivity during synthetic processes. The alpha,beta-unsaturated carboxylic acid group further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

One of the most promising applications of this compound lies in its potential as a precursor for bioisosteric replacements in medicinal chemistry. By modifying the azetidine ring or the unsaturated acid moiety, researchers can explore novel pharmacophores with improved bioavailability and efficacy. Recent advancements in computational chemistry have allowed for the modeling of these modifications, providing insights into their potential therapeutic effects.

In addition to its role in drug discovery, (2E)-3-{1-(tert-butoxy)carbonylazetidin-2-yl}prop-2-enoic acid has shown promise in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Emerging research has demonstrated that such compounds can exhibit desirable electronic properties when incorporated into polymer backbones.

The synthesis of this compound typically involves a multi-step process, including the preparation of the azetidine ring and subsequent functionalization with the Boc group and the unsaturated acid moiety. Recent optimizations in synthetic protocols have improved the overall yield and purity of the compound, making it more accessible for large-scale applications.

Furthermore, this compound has been studied for its ability to participate in conjugate additions and other organocatalytic reactions. Its reactivity under mild conditions makes it an attractive substrate for green chemistry approaches, aligning with current trends toward sustainable chemical synthesis.

In conclusion, (2E)-3-{1-(tert-butoxy)carbonylazetidin-2-yl}prop-2-enoic acid (CAS No. 2304122-41-4) is a versatile and intriguing molecule with a wide range of potential applications. Its unique structure and reactivity position it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical sciences is expected to grow further.